N-(2,4-difluorophenyl)-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[[3-(3,4-dimethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19F2N3O4S2/c1-30-17-6-4-13(10-18(17)31-2)27-21(29)20-16(7-8-32-20)26-22(27)33-11-19(28)25-15-5-3-12(23)9-14(15)24/h3-6,9-10H,7-8,11H2,1-2H3,(H,25,28)
• InChI Key: KNRJDIRYGJKRFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=C(C=C(C=C4)F)F)OC
• Molecular Formula: C22H19F2N3O4S2
• Molecular Weight: 491.5 g/mol

Description

N-(2,4-difluorophenyl)-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H19F2N3O4S2 and its molecular weight is 491.53. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-difluorophenyl)-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-difluorophenyl)-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthetic Chemistry and Drug Development

Research on similar compounds, such as pyrimidinones and thienopyrimidines, has shown their relevance in the development of new synthetic pathways and drug discovery. For example, the study of Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(methylthio)acetamides leading to erythrinanes highlights innovative synthetic approaches in chemistry, which could be relevant for compounds with similar structures (Shiho Chikaoka et al., 2003).

2. Radiopharmaceuticals

Compounds structurally related to N-(2,4-difluorophenyl)-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide have been studied for their potential in radiolabeling and imaging. The synthesis and application of certain radioligands for imaging translocator proteins with PET (Positron Emission Tomography) are indicative of the potential use of similar compounds in medical diagnostics and research (F. Dollé et al., 2008).

3. Neurological Research

Some thieno[3,2-d]pyrimidin derivatives have been explored for their role in neurological research, including studies on anticonvulsant agents. This suggests that compounds like N-(2,4-difluorophenyl)-2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide could potentially be explored for their neurological effects and applications in treating neurological disorders (H. Severina et al., 2020).

4. Anticancer Research

The study of thieno[2,3-d]pyrimidin derivatives for their anticancer properties, including their effects on tubulin polymerization and angiogenesis, suggests a potential research avenue for related compounds in the treatment and study of cancer (Madeleine Gold et al., 2020).